Cas no 89027-58-7 (Phenol, 4-(4-heptylbicyclo[2.2.2]oct-1-yl)-)

Phenol, 4-(4-heptylbicyclo[2.2.2]oct-1-yl)- structure
89027-58-7 structure
Product Name:Phenol, 4-(4-heptylbicyclo[2.2.2]oct-1-yl)-
CAS No:89027-58-7
MF:C21H32O
MW:300.478186607361
CID:615391
PubChem ID:71321580
Update Time:2025-04-19

Phenol, 4-(4-heptylbicyclo[2.2.2]oct-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(4-heptylbicyclo[2.2.2]oct-1-yl)-
    • 4-(1-heptyl-4-bicyclo[2.2.2]octanyl)phenol
    • 89027-58-7
    • 4-(4-Heptylbicyclo[2.2.2]octan-1-yl)phenol
    • DTXSID60751384
    • Inchi: 1S/C21H32O/c1-2-3-4-5-6-11-20-12-15-21(16-13-20,17-14-20)18-7-9-19(22)10-8-18/h7-10,22H,2-6,11-17H2,1H3
    • InChI Key: YEXPVMFFJVJLBF-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C12CCC(CCCCCCC)(CC1)CC2

Computed Properties

  • Exact Mass: 300.245315640g/mol
  • Monoisotopic Mass: 300.245315640g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 20.2Ų
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